Cas no 372193-58-3 (2-ALLYLPHENYL BORONIC ACID)

• Product Name: 2-ALLYLPHENYL BORONIC ACID
• CAS No: 372193-58-3
• MF: C₉H₁₁BO₂
• MW: 161.993442773819
• MDL: MFCD27977122
• CID: 5214519
• Update Time: 2025-06-21

2-ALLYLPHENYL BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-ALLYLPHENYL BORONIC ACID

• MDL： MFCD27977122
• Inchi： 1S/C9H11BO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-4,6-7,11-12H,1,5H2
• InChI Key： ZYBXVSBFAUEHTH-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1CC=C)(O)O

Additional information on 2-ALLYLPHENYL BORONIC ACID

Introduction to 2-ALLYLPHENYL BORONIC ACID (CAS No. 372193-58-3)

2-ALLYLPHENYL BORONIC ACID, with the chemical formula C₈H₉BO₂, is a boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 372193-58-3, is recognized for its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules and advanced materials. The presence of both an allyl group and a phenyl ring in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in various chemical transformations.

The boronic acid moiety in 2-ALLYLPHENYL BORONIC ACID is particularly noteworthy due to its ability to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The phenyl ring enhances the compound's solubility and stability, while the allyl group introduces additional functionalization possibilities. This combination makes 2-ALLYLPHENYL BORONIC ACID a versatile building block for constructing complex molecular architectures.

In recent years, 2-ALLYLPHENYL BORONIC ACID has been explored in the context of pharmaceutical research. Boronic acids are well-documented for their role in medicinal chemistry, particularly as key components in protease inhibitors and other therapeutic agents. The compound's ability to act as a ligand or intermediate in drug synthesis has led to its incorporation into various research protocols aimed at developing novel treatments for diseases such as cancer and inflammatory disorders. The allyl group's reactivity also allows for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

One of the most promising areas of research involving 2-ALLYLPHENYL BORONIC ACID is its application in materials science. Boronic acid derivatives are known for their ability to form strong hydrogen bonds, which makes them suitable for use in self-assembling materials and supramolecular chemistry. These properties have been leveraged in the development of novel polymers, coatings, and even nanomaterials. The incorporation of the phenyl ring into these materials enhances their thermal stability and mechanical strength, while the allyl group provides additional sites for chemical modification.

The synthesis of 2-ALLYLPHENYL BORONIC ACID typically involves the reaction of phenylboronic acid with allyl halides or related electrophiles under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for industrial applications. Recent studies have also focused on optimizing these synthetic routes to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In addition to its synthetic utility, 2-ALLYLPHENYL BORONIC ACID has been investigated for its potential role in catalysis. Boronic acids can serve as ligands or catalysts in various organic reactions, including oxidation and reduction processes. The unique electronic properties of the compound allow it to facilitate reactions that might otherwise be challenging to achieve using traditional catalysts. This has opened up new avenues for research into more efficient and environmentally friendly chemical processes.

The growing interest in 2-ALLYLPHENYL BORONIC ACID is also driven by its potential applications in biotechnology. Boronic acids are known to interact with biological molecules such as enzymes and receptors, making them valuable tools in drug discovery and diagnostics. Researchers are exploring how modifications to the structure of 2-ALLYLPHENYL BORONIC ACID can enhance its binding affinity and selectivity for target molecules. This could lead to the development of new diagnostic tools or therapeutic agents that leverage the unique properties of boronic acid derivatives.

As our understanding of the chemical properties and reactivity of 2-ALLYLPHENYL BORONIC ACID continues to grow, so does its potential impact across multiple scientific disciplines. The compound's versatility makes it an attractive candidate for further exploration in both academic research and industrial applications. Whether used as a building block for drug synthesis or a component in advanced materials, 2-ALLYLPHENYL BORONIC ACID represents a significant advancement in chemical innovation.

In conclusion, 2-ALLYLPHENYL BORONIC ACID (CAS No. 372193-58-3) is a multifaceted compound with broad applications in pharmaceutical chemistry, materials science, and catalysis. Its unique structural features—comprising both an allyl group and a phenyl ring—enhance its reactivity and functionality across various domains. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further, driving innovation and discovery in multiple scientific fields.